Cas no 616202-81-4 (1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-)
616202-81-4 structure
Product Name:1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-
CAS No:616202-81-4
MF:C11H14ClN
MW:195.688561916351
CID:472637
PubChem ID:23652278
Update Time:2025-04-19
1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-
- (S)-8-Chloro-1-Methyl-2,3,4,5-Tetrahydro-1H-3-Benzazepine
- (5S)-7-chloro-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
- 1H-3-Benzazepine,8-chloro-2,3,4,5-tetrahydro-1-methyl-,(1S)
- SCHEMBL1094953
- (1S)-8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
- (1S)-8-chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine
- (S)-8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
- BDBM50161647
- 616202-81-4
- SCHEMBL2695376
- CHEMBL178365
- XTTZERNUQAFMOF-MRVPVSSYSA-N
- (S)-8-chloro-1-methyl-2,3,4,5-tetraliydro-1H-3-benzazepine
- DTXSID40635335
-
- Inchi： 1S/C11H14ClN/c1-8-7-13-5-4-9-2-3-10(12)6-11(8)9/h2-3,6,8,13H,4-5,7H2,1H3/t8-/m1/s1
- InChI Key： XTTZERNUQAFMOF-MRVPVSSYSA-N
- SMILES： ClC1C=CC2CCNC[C@@H](C)C=2C=1
Computed Properties
- Exact Mass: 195.08162
- Monoisotopic Mass: 195.0814771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 288.1±40.0 ºC (760 Torr),
- Flash Point: 128.1±27.3 ºC,
- Solubility: Very slightly soluble (0.98 g/l) (25 º C),
- PSA: 12.03
1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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